Cas no 1270557-24-8 (2-2-fluoro-4-(trifluoromethyl)phenylpyrrolidine)

• Product Name: 2-2-fluoro-4-(trifluoromethyl)phenylpyrrolidine
• CAS No: 1270557-24-8
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• MDL: MFCD18702349
• CID: 5582541
• PubChem ID: 77131852
• Update Time: 2023-11-24

2-2-fluoro-4-(trifluoromethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PYRROLIDINE
• Pyrrolidine, 2-[2-fluoro-4-(trifluoromethyl)phenyl]-
• EN300-1935725
• 1270557-24-8
• 2-2-fluoro-4-(trifluoromethyl)phenylpyrrolidine

• MDL： MFCD18702349
• Inchi： 1S/C11H11F4N/c12-9-6-7(11(13,14)15)3-4-8(9)10-2-1-5-16-10/h3-4,6,10,16H,1-2,5H2
• InChI Key： MZOKFYYAPYZNDZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1CCCN1

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines